Cas no 1246816-93-2 (Tolcapone-d4)

Tolcapone-d4 is a deuterated analog of Tolcapone, a catechol-O-methyltransferase (COMT) inhibitor used in research applications. The incorporation of four deuterium atoms enhances its utility as an internal standard in mass spectrometry, ensuring precise quantification and minimizing interference in analytical assays. Its stable isotopic labeling provides improved metabolic stability, facilitating reliable pharmacokinetic and metabolic studies. Tolcapone-d4 is particularly valuable in drug development and biomedical research, where accurate tracer analysis is critical. The compound's high chemical purity and isotopic enrichment make it suitable for LC-MS and GC-MS methodologies, supporting robust and reproducible data in complex biological matrices.
Tolcapone-d4 structure
Tolcapone-d4 structure
Product Name:Tolcapone-d4
CAS No:1246816-93-2
MF:C14H11NO5
MW:277.26549077034
CID:1004329
PubChem ID:71752606
Update Time:2025-05-24

Tolcapone-d4 Chemical and Physical Properties

Names and Identifiers

    • Tolcapone-d4
    • (3,4-Dihydroxy-5-nitrophenyl)(4-Methylphenyl-d4)Methanone
    • Ro-40-7592-d4
    • TasMar-d4
    • 1246816-93-2
    • HY-17406S1
    • 5-[4-methyl(2,3,5,6-?H?)benzoyl]-3-nitrobenzene-1,2-diol
    • (3,4-dihydroxy-5-nitrophenyl)-(2,3,5,6-tetradeuterio-4-methylphenyl)methanone
    • CS-0203412
    • (3,4-Dihydroxy-5-nitrophenyl)(4-methylphenyl-d4)methanone; Ro-40-7592-d4; Tasmar-d4;
    • Inchi: 1S/C14H11NO5/c1-8-2-4-9(5-3-8)13(17)10-6-11(15(19)20)14(18)12(16)7-10/h2-7,16,18H,1H3/i2D,3D,4D,5D
    • InChI Key: MIQPIUSUKVNLNT-QFFDRWTDSA-N
    • SMILES: O=C(C1C([2H])=C([2H])C(C)=C([2H])C=1[2H])C1C=C(C(=C(C=1)[N+](=O)[O-])O)O

Computed Properties

  • Exact Mass: 277.08882944g/mol
  • Monoisotopic Mass: 277.08882944g/mol
  • Isotope Atom Count: 4
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 103Ų

Tolcapone-d4 Pricemore >>

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